Cas no 2137591-60-5 (5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid)

• Product Name: 5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid
• CAS No: 2137591-60-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6515927
• PubChem ID: 165790179
• Update Time: 2025-08-05

5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid
• 5-[4-(2-aminoethyl)phenyl]furan-2-carboxylic acid
• EN300-1131862
• 2137591-60-5

• Inchi： 1S/C13H13NO3/c14-8-7-9-1-3-10(4-2-9)11-5-6-12(17-11)13(15)16/h1-6H,7-8,14H2,(H,15,16)
• InChI Key： LFUFNCJVXWZBAE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=CC(=CC=1)CCN

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid

5-4-(2-Aminoethyl)phenylfuran-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2137591-60-5, known as 5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a furan ring with an aminoethyl-substituted phenyl group. The presence of the amino group introduces versatile functional properties, making this compound a valuable building block for various applications.

Recent studies have highlighted the potential of 5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The furan moiety is known to exhibit significant biological activity, and the substitution pattern on the phenyl ring further enhances its pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways.

In addition to its pharmacological applications, 5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel materials for catalysis and sensing applications. A recent report in Nature Communications highlighted its role as a ligand in creating highly efficient catalysts for organic transformations. The amino group plays a crucial role in these applications by providing coordination sites for metal ions.

The synthesis of 5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve high yields and purity levels. For example, a study in Organic Letters described a novel approach using palladium-catalyzed cross-coupling reactions to construct the phenyl-furan linkage efficiently.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the amino group significantly alters the electronic distribution of the molecule, enhancing its reactivity towards electrophilic substitution reactions. These findings have important implications for designing new synthetic routes and predicting reactivity patterns.

In conclusion, 5-4-(2-aminoethyl)phenylfuran-2-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific research and technological innovation.